3-Amino-6-chloro-2-methylisonicotinic acid

• IUPAC Name: 3-amino-6-chloro-2-methylpyridine-4-carboxylic acid
• InChI: InChI=1S/C7H7ClN2O2/c1-3-6(9)4(7(11)12)2-5(8)10-3/h2H,9H2,1H3,(H,11,12)
• InChI Key: SMUSPNWPGSDPJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=N1)Cl)C(=O)O)N
• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol

Description

“3-Amino-6-chloro-2-methylisonicotinic acid” is a chemical compound with the molecular formula C7H7ClN2O2 and a molecular weight of 186.6. It is also known by other names such as “3-Amino-6-chloro-2-methyl-4-pyridinecarboxylic acid” and "4-Pyridinecarboxylic acid, 3-amino-6-chloro-2-methyl-".

Safety and Hazards

“3-Amino-6-chloro-2-methylisonicotinic acid” is intended for research and development use only. It is not recommended for medicinal, household, or other uses. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken during its storage and handling.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Amino-6-chloro-2-methylisonicotinic acid methyl ester (100 mg) was dissolved in methanol (2 mL) and 2N aqueous sodium hydroxide solution (2 mL) was added. The reaction mixture was stirred under reflux for 2.5 hours. After cooling to room temperature, water and diethyl ether were added, the layers were separated and the aqueous layer was washed with diethyl ether. The aqueous layer was acidified by addition of 2N hydrochloric acid and the formed precipitate was 3× extracted with MTB-ether. The combined organic layer was washed with brine, dried over MgSO4 and concentrated in vacuum to afford 89 mg of the title compound of the formula